Cas no 785730-27-0 (5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 785730-27-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD09055249
• CID: 4717010
• PubChem ID: 20440471
• Update Time: 2025-05-26

5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• 5-methylindoline-2-carboxylic acid

• MDL： MFCD09055249
• Inchi： 1S/C10H11NO2/c1-6-2-3-8-7(4-6)5-9(11-8)10(12)13/h2-4,9,11H,5H2,1H3,(H,12,13)
• InChI Key： OSIPNOMHRFQTHA-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=C(C)C=CC=2N1)=O

Computed Properties

• Exact Mass: 177.078978594 g/mol
• Monoisotopic Mass: 177.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.20
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid

5-Methyl-2,3-Dihydro-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

5-Methyl-2,3-dihydro-1H-indole-2-carboxylic acid, identified by the CAS registry number CAS No. 785730-27-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid comprises a dihydroindole ring system with a methyl group at the 5-position and a carboxylic acid group at the 2-position. This unique arrangement imparts the molecule with distinctive chemical properties and potential bioactivity.

The synthesis of 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid has been explored through various methodologies, including but not limited to, catalytic hydrogenation of indole derivatives and subsequent functionalization. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug design. Researchers have also investigated the use of microwave-assisted synthesis to enhance reaction efficiency and yield.

In terms of biological activity, 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid has demonstrated promising results in preclinical studies. For instance, it has been reported to exhibit anti-inflammatory properties by modulating key inflammatory pathways such as COX-2 and NF-kB. Additionally, this compound has shown potential as an anticancer agent by inducing apoptosis in various cancer cell lines while sparing normal cells. These findings underscore its potential as a lead compound for therapeutic development.

The pharmacokinetic profile of CAS No. 785730-27-0 has also been studied extensively. Studies indicate that it exhibits moderate oral bioavailability and favorable pharmacokinetics in preclinical models. Its ability to penetrate various tissues and organs suggests its suitability for systemic administration. However, further studies are required to optimize its bioavailability and minimize potential toxicity.

Recent research has focused on the modification of 5-methyl-2,3-dihydro-1H-indole core to enhance its therapeutic potential. For example, substituent effects on the indole ring have been investigated to improve binding affinity towards specific molecular targets. Furthermore, efforts have been made to develop prodrugs that enhance solubility and stability while maintaining bioactivity.

In conclusion, 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid, with its unique structure and promising biological activities, represents a valuable asset in the arsenal of chemical entities for drug discovery. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly pave the way for its translation into clinical applications.